Cas no 4271-94-7 (Acetamide, N-butyl-N-(2-cyanoethyl)-)

• Product Name: Acetamide, N-butyl-N-(2-cyanoethyl)-
• CAS No: 4271-94-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 1517221
• Update Time: 2024-08-24

Acetamide, N-butyl-N-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-butyl-N-(2-cyanoethyl)-

• Inchi： 1S/C9H16N2O/c1-3-4-7-11(9(2)12)8-5-6-10/h3-5,7-8H2,1-2H3
• InChI Key： QGEULYIDRWVLRL-UHFFFAOYSA-N
• SMILES： C(N(CCCC)CCC#N)(=O)C

Computed Properties

• Exact Mass: 168.12638

Experimental Properties

• Density: 0.9802 g/cm3
• Boiling Point: 136 °C(Press: 3.5 Torr)
• PSA: 44.1
• pka: -0.71±0.70(Predicted)